Cas no 1248288-05-2 (2-methyl-2-(pyrimidin-5-yl)propanoic acid)

2-methyl-2-(pyrimidin-5-yl)propanoic acid structure
1248288-05-2 structure
Product Name:2-methyl-2-(pyrimidin-5-yl)propanoic acid
CAS No:1248288-05-2
MF:C8H10N2O2
MW:166.177201747894
CID:4580819
PubChem ID:21471617
Update Time:2025-09-23

2-methyl-2-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(pyrimidin-5-yl)propanoic acid
    • 2-methyl-2-pyrimidin-5-ylpropanoic acid
    • 1248288-05-2
    • AT13808
    • 2-methyl-2-(pyrimidin-5-yl)propanoicacid
    • CS-0216257
    • SCHEMBL19779423
    • F8883-0916
    • EN300-373327
    • AKOS011779775
    • Inchi: 1S/C8H10N2O2/c1-8(2,7(11)12)6-3-9-5-10-4-6/h3-5H,1-2H3,(H,11,12)
    • InChI Key: LIUJZIMCBYIJIX-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)(C1=CN=CN=C1)C

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.1Ų

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Additional information on 2-methyl-2-(pyrimidin-5-yl)propanoic acid

Comprehensive Overview of 2-methyl-2-(pyrimidin-5-yl)propanoic acid (CAS No. 1248288-05-2)

2-methyl-2-(pyrimidin-5-yl)propanoic acid (CAS No. 1248288-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrimidine ring, a heterocyclic aromatic moiety widely recognized for its role in nucleobases, making it a critical building block in drug discovery. Its propanoic acid derivative further enhances its applicability in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their versatility in targeting diseases such as cancer, viral infections, and inflammatory disorders. Researchers are particularly interested in 2-methyl-2-(pyrimidin-5-yl)propanoic acid due to its potential as a precursor in synthesizing novel therapeutic agents. The compound's methyl group and carboxylic acid functionality offer opportunities for further chemical modifications, enabling the development of derivatives with enhanced bioavailability and target specificity.

The synthesis of 2-methyl-2-(pyrimidin-5-yl)propanoic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. These innovations align with the growing trend toward sustainable and efficient synthetic methodologies, a hot topic in modern chemistry.

From an industrial perspective, CAS No. 1248288-05-2 is often utilized in high-value applications, including the production of small-molecule drugs and agrochemical intermediates. Its stability under various pH conditions and compatibility with common solvents make it a preferred choice for formulation scientists. Additionally, the compound's low toxicity profile and biodegradability align with the increasing regulatory emphasis on environmentally friendly chemicals.

One of the most frequently searched questions related to 2-methyl-2-(pyrimidin-5-yl)propanoic acid is its role in drug discovery pipelines. Recent studies highlight its potential as a kinase inhibitor scaffold, a class of compounds pivotal in oncology research. Another trending topic is its application in crop protection, where pyrimidine derivatives are investigated for their herbicidal and fungicidal properties. These applications resonate with the global push for sustainable agriculture and precision medicine.

Analytical characterization of CAS No. 1248288-05-2 employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with stringent quality standards, a critical factor for regulatory approvals. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in research and commercial settings.

In summary, 2-methyl-2-(pyrimidin-5-yl)propanoic acid represents a promising candidate for diverse scientific and industrial applications. Its structural features, synthetic accessibility, and functional versatility position it as a valuable asset in the quest for innovative solutions to global health and agricultural challenges. As research continues to unfold, this compound is poised to play an increasingly prominent role in advancing green chemistry and personalized medicine.

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